Cas no 887833-57-0 (3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione)

• Product Name: 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione
• CAS No: 887833-57-0
• MF: C₁₁H₁₄ClNO₂S
• MW: 259.75236082077
• CID: 6782921
• PubChem ID: 16394758
• Update Time: 2025-10-28

3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((4-chlorobenzyl)amino)tetrahydrothiophene 1,1-dioxide
• DTXSID001161724
• 3-Thiophenamine, N-[(4-chlorophenyl)methyl]tetrahydro-, 1,1-dioxide
• AKOS016041748
• 3-{[(4-chlorophenyl)methyl]amino}-1$l^{6}-thiolane-1,1-dione
• 3-{[(4-CHLOROPHENYL)METHYL]AMINO}-1??-THIOLANE-1,1-DIONE
• CS-0330548
• 3-{[(4-chlorophenyl)methyl]amino}thiolane-1,1-dione
• VS-02299
• Z90502559
• STK711138
• AKOS000226038
• MCULE-6254167762
• BBL010050
• 887833-57-0
• 3-{[(4-chlorophenyl)methyl]amino}-1
• E?-thiolane-1,1-dione
• N-[(4-chlorophenyl)methyl]-1,1-dioxothiolan-3-amine
• N-(4-chlorobenzyl)tetrahydrothiophen-3-amine 1,1-dioxide
• 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione

• Inchi： 1S/C11H14ClNO2S/c12-10-3-1-9(2-4-10)7-13-11-5-6-16(14,15)8-11/h1-4,11,13H,5-8H2
• InChI Key： DESXOIJHQSQDQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1CCS(C1)(=O)=O

Computed Properties

• Exact Mass: 259.0433776g/mol
• Monoisotopic Mass: 259.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione

Introduction to 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione (CAS No. 887833-57-0) and Its Emerging Applications in Chemical Biology

3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione (CAS No. 887833-57-0) is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacological properties. This heterocyclic thiolane derivative features a bifunctional scaffold, combining an amine group with a dione moiety, which makes it a promising candidate for drug discovery and molecular probes. The presence of a 4-chlorophenylmethyl substituent further enhances its reactivity and binding affinity, enabling its utility in various biochemical interactions.

The compound’s molecular architecture positions it as an intriguing candidate for modulating enzyme activity and receptor binding. Recent studies have highlighted its potential in inhibiting key enzymes involved in inflammatory pathways, making it a subject of intense research for therapeutic applications. The thiolane core is particularly noteworthy, as it provides a rigid yet flexible framework that can be tailored for specific biological targets.

In the realm of medicinal chemistry, 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione has been explored for its ability to act as a chelating agent in metal-based drug formulations. The dione group facilitates coordination with transition metals, which is crucial for developing novel anticancer agents. Preliminary in vitro studies suggest that this compound can form stable complexes with metals such as platinum and ruthenium, potentially leading to next-generation chemotherapeutic agents with improved efficacy and reduced toxicity.

The 4-chlorophenylmethylamino moiety plays a pivotal role in determining the compound’s pharmacokinetic profile. Chlorophenyl derivatives are known for their enhanced lipophilicity and metabolic stability, which are critical factors for drug bioavailability. This feature makes 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione an attractive scaffold for designing small-molecule inhibitors targeting membrane-bound receptors.

Recent advancements in computational chemistry have enabled the rational design of analogs of 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione by leveraging molecular docking simulations. These studies have identified key structural determinants that enhance binding affinity to protein targets such as kinases and proteases. The ability to predictably modify the thiolane core and substituents has accelerated the discovery pipeline for novel bioactive compounds.

The compound’s potential extends beyond traditional pharmaceutical applications. Researchers are investigating its role in material science, particularly in the development of functional polymers and coatings. The thiolane ring’s ability to undergo cross-linking reactions makes it a valuable precursor for creating materials with tailored mechanical and chemical properties.

From a synthetic chemistry perspective, 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione exemplifies the elegance of heterocyclic chemistry. The synthesis involves multi-step reactions that showcase the interplay between functional group transformations and ring-closure strategies. Recent methodological improvements have streamlined its preparation, making it more accessible for industrial-scale production.

The compound’s environmental compatibility is another area of growing interest. Unlike some traditional pharmaceutical intermediates, 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione exhibits favorable biodegradability under certain conditions. This characteristic aligns with the growing emphasis on sustainable chemistry practices in drug development.

In conclusion, 3-{[(4-Chlorophenyl)methyl]amino}thiolane-1,1-dione (CAS No. 887833-57-0) represents a fascinating intersection of chemical biology and materials science. Its unique structural features and emerging applications underscore its significance as a molecular building block in modern research. As computational tools and synthetic methodologies continue to evolve, the potential applications of this compound are likely to expand further, solidifying its role as a cornerstone in interdisciplinary investigations.